Cas no 2227197-86-4 ((1S,2S)-2-methoxycyclobutanamine;hydrochloride)

(1S,2S)-2-methoxycyclobutanamine;hydrochloride structure
2227197-86-4 structure
Product Name:(1S,2S)-2-methoxycyclobutanamine;hydrochloride
CAS No:2227197-86-4
MF:C5H12ClNO
MW:137.607880592346
MDL:MFCD31705376
CID:5088201
PubChem ID:134522652
Update Time:2026-03-02

(1S,2S)-2-methoxycyclobutanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • trans-2-Methoxy-cyclobutylamine hydrochloride
    • AT20051
    • AT20055
    • TRANS-2-METHOXYCYCLOBUTAN-1-AMINE HCL
    • (1S,2S)-2-METHOXYCYCLOBUTAN-1-AMINE HCL
    • (1S,2S)-2-methoxycyclobutan-1-amine hydrochloride
    • (1S,2S)-2-methoxycyclobutanamine;hydrochloride
    • (1S,2S)-2-Methoxy-cyclobutylamine hydrochloride
    • (1S,2S)-2-methoxycyclobutan-1-amine;hydrochloride
    • SCHEMBL20166986
    • 2227197-86-4
    • 2226828-67-5
    • PS-16843
    • (1S,2S)-2-methoxycyclobutan-1-aminehydrochloride
    • MDL: MFCD31705376
    • Inchi: 1S/C5H11NO.ClH/c1-7-5-3-2-4(5)6;/h4-5H,2-3,6H2,1H3;1H/t4-,5-;/m0./s1
    • InChI Key: ZVONGBUZWDPLLF-FHAQVOQBSA-N
    • SMILES: Cl.O(C)[C@H]1CC[C@@H]1N

Computed Properties

  • Exact Mass: 137.0607417g/mol
  • Monoisotopic Mass: 137.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 65.099
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2

(1S,2S)-2-methoxycyclobutanamine;hydrochloride Pricemore >>

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